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Compound of Interest

5-(5,5-Dimethyl-1,3-dioxan-2-
Compound Name:

YL )valerophenone
CAS No.: 898785-43-8
Cat. No.: B3025054

Get Quote

Executive Summary & Scope

In the landscape of psychoactive substance research and forensic analysis, the precise
identification of synthetic cathinone derivatives is critical.[1][2] While "valerophenone” serves as
a trivial anchor for 1-phenylpentan-1-one derivatives, the introduction of heterocyclic moieties—
specifically dioxane rings—demands a rigorous application of IUPAC (International Union of
Pure and Applied Chemistry) protocols.[1][3][2]

This guide addresses the nomenclature of dioxane-substituted valerophenones. These
compounds are structural analogs of the widely controlled methylenedioxyvalerophenone
(MDPV) class, but distinguished by the expansion of the 5-membered dioxolane ring to a 6-
membered dioxane ring.[1] The distinction is chemically subtle but legally and
pharmacologically significant.[1][2]

Structural Anatomy & Priority Rules
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To derive the correct IUPAC name, one must deconstruct the molecule into its functional
components based on the Blue Book (P-rules) hierarchy.[1][3]

The Hierarchy of Operations

The naming process follows a strict decision tree dictated by functional group priority:

e Principal Functional Group: The Ketone (C=0) takes precedence over the Ether (dioxane
oxygens) and the Benzene ring.[1][3]

o Result: The suffix of the name must be -one.[1][3][4]

o Parent Structure Selection: Because the principal group (ketone) is on the acyclic carbon
chain, the chain is the parent structure, not the ring system (IUPAC P-44.1).[1][2]

o Result: The parent is pentan-1-one.[1][3][2]

o Substituent Identification: The dioxane ring is treated as a substituent.[1][2] Its haming
depends on whether it is fused to the phenyl ring or pendant (attached via a single bond).[1]

[3]

The Scaffold: Valerophenone vs. 1-Phenylpentan-1-one

While "Valerophenone" is a retained IUPAC name, it is imprecise for complex substitutions.[1]
[3][2] The systematic backbone 1-phenylpentan-1-one is required for unambiguous locant
assignment.[1][3][2]

Component Systematic Name Role
C=0 -one Principal Group
C5 Chain Pentan- Parent Chain

o Substituent (or part of fused
Aromatic Ring Phenyl / Benzene tem)
system

Heterocycle Dioxane / Dioxin Substituent

Scenario Analysis: Naming Protocols
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The two primary configurations encountered in research are the Fused System (Benzodioxan)
and the Pendant System.[1][2]

Scenario A: The Fused System (Benzodioxan)

Most common in "designer drug" analogs.[1][3]

In this scenario, the dioxane ring is fused to the benzene ring of the valerophenone.[1][2] The
benzene + dioxane unit becomes 2,3-dihydro-1,4-benzodioxine.[1][3][2]

» Step 1: Identify the parent chain containing the ketone: Pentan-1-one.[1][3][2][4]

o Step 2: Name the fused ring substituent.[1][2] The radical is derived from 2,3-dihydro-1,4-
benzodioxine.[1][3][2]

o Step 3: Number the fused ring.[1][2] Oxygen atoms are assigned positions 1 and 4.[1][2] The
linkage to the ketone chain usually occurs at position 6 (para to the ether oxygen) to mimic
the steric profile of MDPV.[1][3][2]

Step 4: Assemble.

Correct IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)pentan-1-one[1][3][2]

Note on "Ethylenedioxy": You may see these referred to as 3,4-ethylenedioxyvalerophenone.[1]
[2] While descriptive, this is semi-systematic. The benzodioxin nomenclature is the Preferred
IUPAC Name (PIN).[1][3][2]

Scenario B: The Pendant System

Less common, distinct pharmacological profile.[1]

Here, a discrete dioxane ring is attached to the valerophenone scaffold (e.g., on the alkyl
chain).[1][2]
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Step 1: Parent chain is Pentan-1-one.[1][3][2][4][5]

Step 2: The phenyl ring is at position 1: 1-phenyl...[1][3][2][5]

Step 3: The dioxane ring is a substituent on the pentyl chain.[1][2] If attached at Carbon 2 of
the dioxane to Carbon 2 of the pentane chain:

Step 4: Assemble.
Correct IUPAC Name: 2-(1,4-dioxan-2-yl)-1-phenylpentan-1-one[1][3][2]

Logical Visualization (Decision Tree)

The following diagram illustrates the logical flow for determining the correct nomenclature,
ensuring no step in the priority hierarchy is missed.
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Analyze Chemical Structure
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Figure 1: IUPAC nomenclature decision tree for dioxane-substituted valerophenones.
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Analytical Validation (Self-Validating Protocol)

A correct name is useless if it does not match the physical sample.[1][2] As an application
scientist, you must validate the nomenclature against spectroscopic data.[1][2]

NMR Diagnostic Markers

To distinguish a 1,4-dioxane (6-membered) substitution from a 1,3-dioxolane (5-membered,
e.g., MDPV) substitution, analyze the aliphatic region of the 1H-NMR.[1][3][2]

Feature 1,3-Dioxolane (MDPV-like) 1,4-Dioxane (Benzodioxan)
) 4 Protons (Multiplet/Broad
Proton Count 2 Protons (Singlet) )
Singlet)
_ , ~4.2 - 4.3 ppm (-O-CH2-CH2-
Chemical Shift ~5.9 - 6.0 ppm (-O-CH2-0O-) o)
o ) Two triplets or broad singlet
Multiplicity Sharp Singlet )
(ethylene bridge)
Protocol:

Acquire 1H-NMR in CDCI3.[1][3][2]
 Integrate the region between 4.0 and 6.0 ppm.[1][2]
e If: Integral = 2H at ~6.0 ppm

Methylenedioxy (Incorrect for this topic).[1][3][2]

e If: Integral = 4H at ~4.2 ppm

Ethylenedioxy (Benzodioxan).[1][3][2]

Conclusion: If step 4 is true, the name must contain "2,3-dihydro-1,4-benzodioxin".[1][3][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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